Tris[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethyl] borate
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Overview
Description
Tris[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethyl] borate is a complex chemical compound with a molecular formula of C33H69BO18 and a molecular weight of 764.70116 . This compound is known for its unique chemical properties and is used in various industrial and scientific applications.
Preparation Methods
The synthesis of Tris[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethyl] borate typically involves the esterification of poly(oxy-1,2-ethanediyl) with boric acid. The reaction conditions often require a controlled environment with specific temperature and pressure settings to ensure the desired product is obtained . Industrial production methods may involve large-scale reactors and continuous processing techniques to achieve high yields and purity.
Chemical Reactions Analysis
Tris[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethyl] borate undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions, leading to the formation of different oxidation products.
Reduction: Reduction reactions can modify the chemical structure, potentially altering its properties and applications.
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various catalysts to facilitate the reactions. The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
Tris[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethyl] borate has a wide range of scientific research applications:
Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.
Biology: The compound can be used in biological studies to understand its effects on different biological systems.
Medicine: Research is ongoing to explore its potential therapeutic applications and its role in drug delivery systems.
Mechanism of Action
The mechanism of action of Tris[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethyl] borate involves its interaction with various molecular targets and pathways. The compound can interact with cellular membranes, proteins, and other biomolecules, leading to changes in their structure and function. These interactions can result in various biological effects, depending on the specific application and context .
Comparison with Similar Compounds
Tris[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethyl] borate can be compared with other similar compounds such as:
Polyethylene glycol: Known for its use in pharmaceuticals and cosmetics.
Poly(oxy-1,2-ethanediyl), alpha-hydro-omega-hydroxy-: Used in various industrial applications.
Poly(oxy-1,2-ethanediyl), alpha-methyl-omega-hydroxy-, ester with other acids: These compounds have similar structures but different properties due to the variation in the esterifying acid
The uniqueness of this compound lies in its specific esterification with boric acid, which imparts distinct chemical properties and applications.
Properties
CAS No. |
106008-94-0 |
---|---|
Molecular Formula |
C33H69BO18 |
Molecular Weight |
764.707 |
IUPAC Name |
tris[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethyl] borate |
InChI |
InChI=1S/C33H69BO18/c1-35-4-7-38-10-13-41-16-19-44-22-25-47-28-31-50-34(51-32-29-48-26-23-45-20-17-42-14-11-39-8-5-36-2)52-33-30-49-27-24-46-21-18-43-15-12-40-9-6-37-3/h4-33H2,1-3H3 |
InChI Key |
SZFXLVWXFDHTLT-UHFFFAOYSA-N |
SMILES |
B(OCCOCCOCCOCCOCCOC)(OCCOCCOCCOCCOCCOC)OCCOCCOCCOCCOCCOC |
Origin of Product |
United States |
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